Cas no 18071-50-6 (Methyl 2-hydroxy-3,5-diiodobenzoate)

• Product Name: Methyl 2-hydroxy-3,5-diiodobenzoate
• CAS No: 18071-50-6
• MF: C₈H₆I₂O₃
• MW: 403.940387248993
• CID: 1077290
• PubChem ID: 3695482
• Update Time: 2025-04-26

Methyl 2-hydroxy-3,5-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3,5-diiodobenzoate
• 2-hydroxy-3,5-diiodo-benzoic acid methyl ester
• 2-Hydroxy-3,5-dijod-benzoesaeure-methylester
• 3,5-diiodobenzoic acid methyl ester
• AG-D-84484
• AS02312
• Benzoic acid,3,5-diiodo-, methyl ester
• CTK4C3231
• KB-256124
• methyl 3,5-diiodosalicylate
• Methyl3,5-diiodobenzoate
• SureCN231885
• STK366877
• AKOS005443746
• SCHEMBL7034885
• 18071-50-6
• methyl2-hydroxy-3,5-diiodobenzoate
• CS-0361765

• MDL： MFCD00464940
• Inchi： 1S/C8H6I2O3/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,11H,1H3
• InChI Key： GNPLRLCRSBLCKZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)OC)=C1O)I

Computed Properties

• Exact Mass: 403.83968
• Monoisotopic Mass: 403.84064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on Methyl 2-hydroxy-3,5-diiodobenzoate

Methyl 2-Hydroxy-3,5-Diiodobenzoate: A Comprehensive Overview

Methyl 2-hydroxy-3,5-diiodobenzoate (CAS No. 18071-50-6) is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique structure and properties, plays a pivotal role in fields such as pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the intricate details of Methyl 2-hydroxy-3,5-diiodobenzoate, exploring its synthesis, applications, and the latest research findings that underscore its importance in modern science.

The molecular structure of Methyl 2-hydroxy-3,5-diiodobenzoate is a testament to its complexity and functionality. It consists of a benzoic acid derivative with hydroxyl and iodine substituents at specific positions on the aromatic ring. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various applications. Recent studies have highlighted the compound's potential in drug design, particularly in the development of anti-inflammatory and anticancer agents. Researchers have found that the hydroxyl group enhances the compound's bioavailability, while the iodine substituents contribute to its pharmacokinetic properties.

One of the most notable advancements in the study of Methyl 2-hydroxy-3,5-diiodobenzoate is its application in medicinal chemistry. Scientists have successfully synthesized this compound using a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to ensure high yields and purity, which are critical for its use in therapeutic applications. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that Methyl 2-hydroxy-3,5-diiodobenzoate exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its medicinal applications, Methyl 2-hydroxy-3,5-diiodobenzoate has found utility in the field of agrochemicals. Its ability to act as a plant growth regulator has been extensively studied, with researchers exploring its potential to enhance crop yield and resistance to environmental stressors. A collaborative study between agricultural scientists and chemists revealed that this compound can modulate plant hormone signaling pathways, leading to improved stress tolerance in crops.

The synthesis of Methyl 2-hydroxy-3,5-diiodobenzoate involves a series of carefully controlled reactions that ensure the precise placement of substituents on the aromatic ring. One popular method involves the iodination of methyl hydroxybenzoate using molecular iodine under specific conditions. This process is not only efficient but also environmentally friendly, aligning with current trends toward sustainable chemical synthesis.

From a materials science perspective, Methyl 2-hydroxy-3,5-diiodobenzoate has shown promise as a precursor for advanced materials such as conductive polymers and functional coatings. Its unique electronic properties make it an ideal candidate for applications in optoelectronics and energy storage devices. Recent breakthroughs in this area have been documented in *Advanced Materials*, where researchers demonstrated that derivatives of this compound can significantly enhance the performance of organic solar cells.

Moreover, the compound's role in analytical chemistry cannot be overlooked. Its use as a standard reference material for chromatographic analysis has been widely adopted across various industries. The high purity and stability of Methyl 2-hydroxy-3,5-diiodobenzoate make it an invaluable tool for ensuring accurate results in quality control processes.

In conclusion, Methyl 2-hydroxy-3,5-diiodobenzoate (CAS No. 18071-50-6) stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique structure and properties continue to drive innovative research across pharmaceuticals, agrochemicals, materials science, and analytical chemistry. As scientists uncover new potentials for this compound, it is poised to play an even more significant role in advancing modern technology and improving human well-being.